Cas no 83672-23-5 (3-(tert-Butyl)aniline Hydrochloride)

• Product Name: 3-(tert-Butyl)aniline Hydrochloride
• CAS No: 83672-23-5
• MF: C₁₀H₁₆ClN
• MW: 185.693741798401
• MDL: MFCD08273794
• CID: 709127
• PubChem ID: 20245856
• Update Time: 2025-05-21

3-(tert-Butyl)aniline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-(1,1-dimethylethyl)-, hydrochloride (1:1)
• 3-TERT-BUTYLANILINE HYDROCHLORIDE
• OR3212
• MFCD08273794
• 3-(tert-Butyl)aniline hydrochloride
• 3-t-Butylaniline hydrochloride
• BACCRCHRMWNPPT-UHFFFAOYSA-N
• 3-tert-Butylaniline hcl
• AKOS026675626
• 3-tert-Butylaniline--hydrogen chloride (1/1)
• 3-(tert-Butyl)anilinehydrochloride
• 83672-23-5
• SCHEMBL10829559
• 3-tert-butylaniline;hydrochloride
• PS-8486
• DTXSID70604054
• 3-(tert-Butyl)aniline Hydrochloride

• MDL： MFCD08273794
• Inchi： 1S/C10H15N.ClH/c1-10(2,3)8-5-4-6-9(11)7-8;/h4-7H,11H2,1-3H3;1H
• InChI Key： BACCRCHRMWNPPT-UHFFFAOYSA-N
• SMILES： Cl.NC1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 185.09700
• Monoisotopic Mass: 185.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Boiling Point: 110/15mm
• PSA: 26.02000
• LogP: 3.94950

3-(tert-Butyl)aniline Hydrochloride Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(tert-Butyl)aniline Hydrochloride

Comprehensive Overview of 3-(tert-Butyl)aniline Hydrochloride (CAS No. 83672-23-5)

3-(tert-Butyl)aniline Hydrochloride (CAS No. 83672-23-5) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This compound, characterized by its tert-butyl group attached to an aniline moiety, is a hydrochloride salt form, enhancing its stability and solubility in various applications. Researchers and industries value this compound for its role as a building block in synthesizing more complex molecules, particularly in drug discovery and material science.

The growing interest in 3-(tert-Butyl)aniline Hydrochloride is driven by its versatility in organic synthesis. With the rise of green chemistry and sustainable practices, this compound is often explored for its efficiency in catalytic reactions and intermediate formation. Recent trends in AI-driven drug discovery have also spotlighted such intermediates, as computational models predict their reactivity and compatibility in novel therapeutic agents. Users frequently search for "synthesis of 3-(tert-Butyl)aniline Hydrochloride" or "applications in medicinal chemistry," reflecting its relevance in cutting-edge research.

From a structural perspective, the tert-butyl group in 3-(tert-Butyl)aniline Hydrochloride provides steric hindrance, which can influence the compound's reactivity and interaction with other molecules. This property is particularly valuable in designing selective inhibitors or ligands for biological targets. The hydrochloride salt form further improves its handling and storage, making it a preferred choice for laboratory use. Common queries like "how to purify 3-(tert-Butyl)aniline Hydrochloride" or "solubility in organic solvents" highlight practical concerns addressed in technical literature.

In the context of industrial applications, 3-(tert-Butyl)aniline Hydrochloride is employed in the production of agrochemicals and specialty chemicals. Its role as a precursor in manufacturing dyes and pigments is also noteworthy. With increasing regulatory focus on environmental impact, manufacturers are optimizing synthesis routes to minimize waste and energy consumption. Searches for "scalable synthesis methods" or "eco-friendly alternatives" underscore this shift toward sustainable production.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to characterize 3-(tert-Butyl)aniline Hydrochloride, ensuring high purity and consistency. Researchers often inquire about "spectroscopic data" or "quality control protocols," emphasizing the need for reliable analytical support. The compound's stability under various conditions is another area of interest, with studies focusing on its degradation pathways and storage recommendations.

Looking ahead, the demand for 3-(tert-Butyl)aniline Hydrochloride is expected to grow, particularly in pharmaceutical innovation and advanced material development. Its compatibility with high-throughput screening and combinatorial chemistry makes it a valuable asset in modern labs. As the scientific community continues to explore its potential, this compound will likely remain a focal point in both academic and industrial research.